Cas no 2228683-70-1 (2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine)

• Product Name: 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine
• CAS No: 2228683-70-1
• MF: C₆H₈F₃N₃O
• MW: 195.142431259155
• CID: 6480729
• PubChem ID: 138006644
• Update Time: 2025-10-28

2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine
• 2-[[3-(Trifluoromethyl)-1H-pyrazol-4-yl]oxy]ethanamine

• Inchi： 1S/C6H8F3N3O/c7-6(8,9)5-4(3-11-12-5)13-2-1-10/h3H,1-2,10H2,(H,11,12)
• InChI Key： BEXPFLQOEMRSRN-UHFFFAOYSA-N
• SMILES： C(N)COC1=CNN=C1C(F)(F)F

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 330.2±42.0 °C(Predicted)
• pka: 11.85±0.50(Predicted)

Additional information on 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine

Comprehensive Overview of 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine (CAS No. 2228683-70-1)

2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine (CAS No. 2228683-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl pyrazole moiety and ethoxyamine side chain make it a versatile building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, especially in the development of novel kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where compounds with selective binding properties are highly sought after. The CAS No. 2228683-70-1 is often referenced in patent literature for its role in synthesizing small-molecule therapeutics, particularly in oncology and inflammation research.

The compound's synthetic versatility is another key advantage. Its pyrazole-oxygen-ethylamine scaffold allows for facile modifications, enabling chemists to explore diverse structure-activity relationships (SAR). This has led to its inclusion in high-throughput screening libraries, where it serves as a lead compound for optimizing drug-like properties. Notably, its trifluoromethyl group enhances lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology research.

From an industrial perspective, 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine is valued for its scalability. Manufacturers emphasize its cost-effective synthesis using commercially available precursors, making it attractive for large-scale production. Environmental considerations are also addressed, as modern synthetic routes prioritize green chemistry principles, such as reduced solvent waste and catalytic methods—a response to the increasing focus on sustainable chemistry in the chemical industry.

Analytical characterization of CAS No. 2228683-70-1 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's high purity (>98%), a requirement for regulatory compliance in pharmaceutical applications. Stability studies under varying pH and temperature conditions further validate its suitability for formulation development, addressing common queries about compound degradation in drug delivery systems.

Emerging applications of this compound extend to agricultural chemistry, where its heterocyclic framework shows promise in designing next-generation crop protection agents. The trifluoromethyl group is known to improve pesticidal activity, aligning with the agrochemical industry's push for low-residue and high-efficiency solutions. This dual utility in pharma and agro sectors underscores its interdisciplinary relevance.

For researchers sourcing 2-{3-(trifluoromethyl)-1H-pyrazol-4-yloxy}ethan-1-amine, quality documentation is essential. Certificates of Analysis (CoA) detailing residual solvents, heavy metal content, and isomeric purity are critical for reproducibility—a frequent concern in peer-reviewed studies. Suppliers offering custom synthesis services for derivatives of this compound are increasingly popular, catering to the demand for tailor-made intermediates in niche research areas.

In summary, CAS No. 2228683-70-1 represents a compelling case study in modern medicinal chemistry. Its balanced physicochemical properties, coupled with broad applicability, position it as a valuable asset in both academic and industrial settings. As the scientific community continues to explore fluorine-containing scaffolds, this compound's role in advancing drug discovery pipelines and sustainable agrochemicals is expected to grow exponentially.